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Compound of Interest

Compound Name: Morazone hydrochloride

CAS No.: 50321-35-2

Cat. No.: B1428573

Get Quote

Executive Summary
Morazone (1,5-dimethyl-4-[(3-methyl-2-phenylmorpholin-4-yl)methyl]-2-phenyl-pyrazol-3-one)

represents a significant historical milestone in pyrazolone chemistry. Originally developed by

Ravensberg GmbH in the 1950s (Brand name: Tarugan), it functions as a non-steroidal anti-

inflammatory drug (NSAID) with pronounced analgesic properties.

From a medicinal chemistry perspective, Morazone is a Mannich base prodrug. Its

pharmacological activity is inextricably linked to its in vivo metabolic cleavage, which releases

two active pharmacophores: Phenazone (Antipyrine) and Phenmetrazine (a sympathomimetic

stimulant). This guide details the chemical synthesis via the Mannich condensation, the

structural logic, and the critical safety implications of its metabolic pathway.

Chemical Architecture & Retrosynthetic Analysis
The structural integrity of Morazone relies on a labile methylene bridge connecting a

pyrazolone core to a morpholine derivative. Understanding this connectivity is essential for

successful synthesis.
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Structural Components[1]
Nucleophile (Acidic Component): Phenazone (1-phenyl-2,3-dimethyl-5-pyrazolone). The C-4

position is highly nucleophilic due to keto-enol tautomerism.

Electrophile (Linker): Formaldehyde (derived from Paraformaldehyde).

Amine Component: Phenmetrazine (3-methyl-2-phenylmorpholine).[1]

Retrosynthetic Logic
The synthesis is a classic "Three-Component Mannich Condensation."[2][3] Disconnecting the

molecule at the C4-methylene bond reveals the starting materials.
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Figure 1: Retrosynthetic breakdown of Morazone showing the three-component disconnection.

Synthesis Pathway: The Mannich Condensation[3]
[4][5][6]
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The synthesis of Morazone hydrochloride is achieved through the aminoalkylation of

phenazone. This reaction exploits the active hydrogen at the 4-position of the pyrazolone ring.

Reaction Mechanism[5]
Iminium Ion Formation: Formaldehyde reacts with the secondary amine (phenmetrazine) to

form a transient, highly electrophilic iminium ion.

Enolization: The phenazone tautomerizes to its enol form, increasing electron density at C-4.

C-Alkylation: The enol attacks the iminium ion, forming the C-C bond and generating the

Morazone base.

Salt Formation: Treatment with hydrochloric acid yields the stable hydrochloride salt.
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Figure 2: Forward synthesis pathway via Mannich condensation mechanism.

Experimental Protocol (Technical SOP)
Disclaimer:This protocol is reconstructed based on historical patent literature (Ravensberg,

1958-1960) and standard pyrazolone chemistry. It is for research reference only.

Reagents & Materials
Phenazone (Antipyrine): 18.8 g (0.1 mol)
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Phenmetrazine (3-methyl-2-phenylmorpholine): 17.7 g (0.1 mol)

Paraformaldehyde: 3.3 g (0.11 mol, slight excess)

Solvent: Ethanol (95%) or Dioxane (100 mL)

Catalyst: Conc. HCl (0.5 mL)

Acidifying Agent: Ethanolic HCl or HCl gas.

Step-by-Step Procedure
Reactant Dissolution: In a 250 mL round-bottom flask equipped with a reflux condenser and

magnetic stirrer, dissolve 18.8 g of Phenazone and 17.7 g of Phenmetrazine in 80 mL of

ethanol.

Activation: Add 3.3 g of Paraformaldehyde and 0.5 mL of concentrated HCl. The acid acts as

a catalyst to depolymerize the paraformaldehyde and accelerate iminium formation.

Reflux (The Mannich Reaction): Heat the mixture to reflux (approx. 78-80°C) for 3 to 4 hours.

The solution should become clear as the paraformaldehyde dissolves and reacts.

Isolation of the Base:

Cool the reaction mixture to room temperature.

Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or semi-

solid residue (Morazone base).

Optional Purification: Recrystallize the base from a small volume of methanol/acetone if

solidification occurs (Base MP: 149-150°C).

Salt Formation (Hydrochlorination):

Dissolve the crude base in anhydrous diethyl ether or acetone (approx. 100 mL).

Slowly bubble dry HCl gas through the solution OR add a saturated solution of HCl in

ethanol dropwise with stirring.
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A white precipitate of Morazone Hydrochloride will form.

Final Purification:

Filter the precipitate.

Recrystallize from Methanol/Acetone (1:1).

Dry in a vacuum desiccator over P₂O₅.

Technical Data & Validation
To validate the synthesis, the following analytical benchmarks must be met.

Parameter Specification Notes

Appearance White crystalline powder
Hygroscopic; store under inert

gas.[4]

Molecular Formula C₂₃H₂₇N₃O₂[4][5][6][7] · HCl MW: 413.94 g/mol (Salt)

Melting Point (Base) 149 - 150°C
Sharp melting point indicates

high purity.

Melting Point (HCl) 171 - 172°C (Decomp.)[6]
Decomposition is typical for

Mannich salts.

Solubility
Soluble: Water, Methanol,

Chloroform
Insoluble: Diethyl Ether

Key IR Peaks 1660 cm⁻¹ (C=O, pyrazolone)
Carbonyl stretch is

characteristic.

Metabolic Fate & Safety Profile
Critical Insight for Drug Developers: Morazone is not merely an active drug; it is a chemical

delivery system. Upon ingestion, the labile Mannich base undergoes N-dealkylation and

hydrolysis in the acidic gastric environment and via hepatic metabolism.

Metabolite 1: Phenazone (Analgesic/Antipyretic).
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Metabolite 2: Phenmetrazine (Schedule II Stimulant).

Safety Implication: The release of Phenmetrazine (an amphetamine-like anorectic) leads to

sympathomimetic side effects and abuse potential. This metabolic pathway is the primary

reason for the compound's withdrawal from major markets and its regulation as a doping agent

in sports.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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